Cas no 1806069-37-3 (2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine
• CAS No: 1806069-37-3
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 4849001
• Update Time: 2025-05-21

2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H8F3N/c1-5-2-6(4-9)12-7(3-5)8(10)11/h2-3,8H,4H2,1H3
• InChI Key： HTTJQPTUQMWEPT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(CF)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine

Recent Advances in the Study of 2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine (CAS: 1806069-37-3)

The compound 2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine (CAS: 1806069-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique difluoromethyl and fluoromethyl substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural properties, and biological activities, shedding light on its mechanisms of action and potential therapeutic uses.

A key area of research has been the optimization of synthetic routes for 2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine. Recent publications highlight novel methodologies that improve yield and purity while reducing environmental impact. For instance, a 2023 study demonstrated a catalytic fluorination approach that minimizes the use of hazardous reagents, aligning with green chemistry principles. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary studies suggest that this compound exhibits notable interactions with specific enzyme targets, particularly those involved in inflammatory pathways. Researchers have identified its potential as a modulator of key signaling molecules, making it a candidate for anti-inflammatory and anti-cancer therapies. However, detailed mechanistic studies and in vivo validations are still underway to confirm these findings and assess its safety profile.

Another promising application of 2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine lies in its use as an intermediate in the synthesis of more complex bioactive molecules. Its structural features, such as the fluorinated groups, enhance the metabolic stability and bioavailability of derived compounds. Recent patents and publications highlight its incorporation into novel drug candidates targeting neurological disorders and infectious diseases, underscoring its versatility in medicinal chemistry.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetics and toxicology. Ongoing research aims to address these gaps through advanced analytical techniques and preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(Difluoromethyl)-6-(fluoromethyl)-4-methylpyridine (CAS: 1806069-37-3) represents a compelling subject of study in chemical biology and drug development. Its unique properties and diverse applications position it as a valuable tool for researchers aiming to innovate in therapeutics and agrochemicals. Future studies will likely focus on refining its synthesis, expanding its biological repertoire, and overcoming current limitations to unlock its full potential.